Cas no 10024-56-3 (2-Propenoic acid,3-phenyl-, 1-methyl-1-(4-methyl-3-cyclohexen-1-yl)ethyl ester, (S)- (9CI))

2-Propenoic acid,3-phenyl-, 1-methyl-1-(4-methyl-3-cyclohexen-1-yl)ethyl ester, (S)- (9CI) structure
10024-56-3 structure
Product Name:2-Propenoic acid,3-phenyl-, 1-methyl-1-(4-methyl-3-cyclohexen-1-yl)ethyl ester, (S)- (9CI)
CAS No:10024-56-3
MF:C19H24O2
MW:284.392665863037
CID:146105
PubChem ID:20838599
Update Time:2025-04-19

2-Propenoic acid,3-phenyl-, 1-methyl-1-(4-methyl-3-cyclohexen-1-yl)ethyl ester, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • (Z)-1-methyl-1-(4-methyl-3-cyclohexen-1-yl)ethyl cinnamate
    • 2-(4-methylcyclohex-3-en-1-yl)propan-2-yl (E)-3-phenylprop-2-enoate
    • 2-Propenoic acid,3-phenyl-, 1-methyl-1-(4-methyl-3-cyclohexen-1-yl)ethyl ester, (S)- (9CI)
    • 2-Propenoic acid,3-phenyl-,1-methyl-1-(4-methyl-3-cyclohexen-1-yl)ethyl ester,(S)
    • EINECS 233-023-1
    • FEMA No. 3051
    • P-Menth-1-en-8-yl cinnamate
    • Terpinyl 3-phenylpropenoate
    • Terpinyl cinnamate
    • 2-Propenoic acid, 3-phenyl-, 1-methyl-1-(4-methyl-3-cyclohexen-1-yl)ethyl ester, (S)- (9CI)
    • 10024-56-3
    • 1-Methyl-1-(4-methyl-3-cyclohexen-1-yl)ethyl 3-phenyl-2-propenoate, (S)-
    • Q27256369
    • 2-[(1S)-4-methylcyclohex-3-en-1-yl]propan-2-yl (E)-3-phenylprop-2-enoate
    • P-MENTHEN-1-EN-8-YL CINNAMATE
    • Cinnamic acid, p-menth-1-en-8-yl ester
    • Terpinyl beta-phenylacrylate
    • P-Menth-1-en-8-yl 3-phenylpropenoate
    • UNII-34L3BD999A
    • TERPINYL .BETA.-PHENYLACRYLATE
    • 2-Propenoic acid, 3-phenyl-, 1-methyl-1-(4-methyl-3-cyclohexen-1-yl)ethyl ester, (S)-
    • 34L3BD999A
    • TERPINYL CINNAMATE [FHFI]
    • Inchi: 1S/C19H24O2/c1-15-9-12-17(13-10-15)19(2,3)21-18(20)14-11-16-7-5-4-6-8-16/h4-9,11,14,17H,10,12-13H2,1-3H3/b14-11+/t17-/m1/s1
    • InChI Key: CKYQZYGVFMSSKH-GWKQRERASA-N
    • SMILES: O(C(/C=C/C1C=CC=CC=1)=O)C(C)(C)[C@@H]1CC=C(C)CC1

Computed Properties

  • Exact Mass: 287.20100
  • Monoisotopic Mass: 284.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.5
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Color/Form: Colorless to yellowish transparent viscous liquid
  • Density: 1.042
  • Boiling Point: 392.6 °C at 760 mmHg
  • Flash Point: 216.2 °C
  • Refractive Index: 1.553
  • PSA: 26.30000
  • LogP: 4.86770
  • FEMA: 3051 | TERPINYL CINNAMATE

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